Cas no 73956-19-1 (ethyl 2-cyano-1,3-thiazole-4-carboxylate)

Ethyl 2-cyano-1,3-thiazole-4-carboxylate is a versatile heterocyclic compound featuring a thiazole core functionalized with a cyano group at the 2-position and an ester moiety at the 4-position. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances electrophilic character, facilitating nucleophilic substitutions, while the ester functionality allows for hydrolysis or transesterification. Its stability under standard conditions and compatibility with common organic solvents ensure ease of handling. The compound serves as a key intermediate in the preparation of thiazole-based bioactive molecules, offering a balance of reactivity and selectivity for heterocyclic chemistry applications.

ethyl 2-cyano-1,3-thiazole-4-carboxylate structure

73956-19-1 structure

Product Name:ethyl 2-cyano-1,3-thiazole-4-carboxylate

CAS No:73956-19-1

MF:C₇H₆N₂O₂S

MW:182.199739933014

MDL:MFCD23098759

CID:555053

PubChem ID:45117626

Update Time:2025-05-28

ethyl 2-cyano-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylicacid, 2-cyano-, ethyl ester
- 4-Thiazolecarboxylicacid,2-cyano-,ethylester(9CI)
- ethyl 2-cyano-1,3-thiazole-4-carboxylate
- CS-0179638
- ethyl2-cyanothiazole-4-carboxylate
- ethyl 2-cyanothiazole-4-carboxylate
- E82199
- BS-51017
- SCHEMBL18832382
- 73956-19-1
- MDL： MFCD23098759
- Inchi： 1S/C7H6N2O2S/c1-2-11-7(10)5-4-12-6(3-8)9-5/h4H,2H2,1H3
- InChI Key： VHLBZJZBQKFRBZ-UHFFFAOYSA-N
- SMILES： S1C(C#N)=NC(=C1)C(=O)OCC

Computed Properties

Exact Mass: 182.015
Monoisotopic Mass: 182.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.2A^2
XLogP3: 1.6

ethyl 2-cyano-1,3-thiazole-4-carboxylate Pricemore >>

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